N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide

• IUPAC Name: N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methylbut-1-ynyl)benzamide
• InChI: InChI=1S/C26H25NO2/c1-26(2,29)18-17-20-13-15-23(16-14-20)25(28)27-19-24(21-9-5-3-6-10-21)22-11-7-4-8-12-22/h3-16,24,29H,19H2,1-2H3,(H,27,28)
• InChI Key: DHQXGGNXWBNWFG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(C=C1)C(=O)NCC(C2=CC=CC=C2)C3=CC=CC=C3)O
• Molecular Formula: C26H25NO2
• Molecular Weight: 383.5 g/mol

Description

N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide, also known as DPEP, is a chemical compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide inhibits FAAH by binding to the enzyme's active site, preventing it from hydrolyzing endocannabinoids. This leads to an increase in endocannabinoid levels, which can activate cannabinoid receptors and produce a variety of physiological effects.
Biochemical and Physiological Effects:
The increased levels of endocannabinoids produced by N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide can lead to a variety of physiological effects, including pain relief, anti-inflammatory effects, and anxiolytic effects. N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide in lab experiments is its ability to selectively inhibit FAAH without affecting other enzymes or receptors. This allows researchers to study the specific effects of endocannabinoids without interference from other signaling pathways. However, N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide. One area of interest is the development of new analogs of N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide with improved solubility and potency. Another area of interest is the investigation of the effects of N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide on other signaling pathways and physiological processes. Finally, the potential therapeutic applications of N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide in the treatment of pain, inflammation, and anxiety disorders warrant further investigation.

Synthesis Methods

The synthesis of N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide involves several steps, including the reaction of 2,2-diphenylethylamine with 3-hydroxy-3-methyl-1-butyn-1-ol, followed by the reaction of the resulting product with benzoyl chloride. The final product is obtained through purification and recrystallization.

Scientific Research Applications

N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide has been widely used in scientific research for its ability to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the hydrolysis of endocannabinoids. Endocannabinoids are lipid signaling molecules that play a critical role in the regulation of various physiological processes, including pain, inflammation, and anxiety. By inhibiting FAAH, N-(2,2-diphenylethyl)-4-(3-hydroxy-3-methyl-1-butyn-1-yl)benzamide increases the levels of endocannabinoids, which can lead to a variety of physiological effects.